Cas no 404010-74-8 (2-Amino-4-morpholinobenzoic acid)

• Product Name: 2-Amino-4-morpholinobenzoic acid
• CAS No: 404010-74-8
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• MDL: MFCD11656803
• CID: 1004692
• Update Time: 2025-10-08

2-Amino-4-morpholinobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-morpholinobenzoic acid
• 2-amino-4-(4-morpholinyl)Benzoic acid
• 2-amino-4-morpholin-4-ylbenzoic acid
• Benzoic acid, 2-amino-4-(4-morpholinyl)-
• 2-Amino-4-morpholinobenzoicAcid
• VTRWQMUAQBUSQO-UHFFFAOYSA-N
• 5445AJ
• TRA0053215
• 2-amino-4-morpholin-4-yl-benzoic acid
• 2-Amino-4-(morpholin-4-yl)benzoic acid
• SY004877
• AB1000254
• AX8173658
• AB0065456

• MDL： MFCD11656803
• Inchi： 1S/C11H14N2O3/c12-10-7-8(1-2-9(10)11(14)15)13-3-5-16-6-4-13/h1-2,7H,3-6,12H2,(H,14,15)
• InChI Key： VTRWQMUAQBUSQO-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(C(=O)O)=C(C=2)N)CC1

Computed Properties

• Exact Mass: 222.10000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• XLogP3: 1.8
• Topological Polar Surface Area: 75.8

Experimental Properties

• PSA: 75.79000
• LogP: 1.44980

Additional information on 2-Amino-4-morpholinobenzoic acid

Recent Advances in the Study of 2-Amino-4-morpholinobenzoic Acid (CAS: 404010-74-8)

2-Amino-4-morpholinobenzoic acid (CAS: 404010-74-8) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile building block in the synthesis of novel bioactive molecules. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

One of the key areas of research involving 2-Amino-4-morpholinobenzoic acid is its role as an intermediate in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Recent studies have demonstrated that derivatives of 2-Amino-4-morpholinobenzoic acid exhibit potent inhibitory activity against specific kinases, such as PI3K and mTOR, which are implicated in cell proliferation and survival pathways.

In addition to its applications in kinase inhibitor development, 2-Amino-4-morpholinobenzoic acid has also been investigated for its potential as a scaffold for the design of antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of several derivatives of this compound, which showed promising activity against drug-resistant bacterial strains. The study highlighted the importance of the morpholino group in enhancing the bioavailability and stability of these derivatives.

Another notable advancement is the use of 2-Amino-4-morpholinobenzoic acid in the development of fluorescent probes for biological imaging. Researchers have exploited the unique electronic properties of this compound to design probes that can selectively bind to specific cellular targets, enabling real-time visualization of biological processes. This application has significant implications for both basic research and clinical diagnostics.

Despite these promising developments, challenges remain in the optimization of 2-Amino-4-morpholinobenzoic acid derivatives for clinical use. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through further structural modifications and preclinical studies. Ongoing research efforts are focused on overcoming these hurdles to unlock the full therapeutic potential of this compound.

In conclusion, 2-Amino-4-morpholinobenzoic acid (CAS: 404010-74-8) continues to be a valuable tool in the discovery and development of new bioactive molecules. Its versatility as a synthetic intermediate and its diverse biological activities make it a compound of enduring interest in chemical biology and medicinal chemistry. Future research will likely explore new applications and refine existing ones, further solidifying its role in advancing pharmaceutical science.